Cas no 61439-50-7 (Benzeneundecanol)

Benzeneundecanol structure
Benzeneundecanol structure
Product Name:Benzeneundecanol
CAS No:61439-50-7
MF:C17H28O
MW:248.403625488281
CID:479425
PubChem ID:11651716
Update Time:2025-04-19

Benzeneundecanol Chemical and Physical Properties

Names and Identifiers

    • Benzeneundecanol
    • 11-phenylundecan-1-ol
    • 11-Phenyl-undecanol
    • SCHEMBL1006819
    • CVZFWHWOAJIOAF-UHFFFAOYSA-N
    • 61439-50-7
    • DTXSID10470053
    • 11-phenylundecylalcohol
    • 11-Phenyl-1-undecanol
    • Inchi: 1S/C17H28O/c18-16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h8,10-11,14-15,18H,1-7,9,12-13,16H2
    • InChI Key: CVZFWHWOAJIOAF-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 248.21414
  • Monoisotopic Mass: 248.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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